Cas no 1355247-01-6 (N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine)

• Product Name: N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
• CAS No: 1355247-01-6
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 2771395
• PubChem ID: 70699624
• Update Time: 2025-04-21

N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
• 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene;
• DTXSID80742739
• BS-27142
• MFCD21333086
• 1355247-01-6
• 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene
• CS-0212552

• Inchi： 1S/C11H15BrFN/c1-2-3-7-14-8-9-5-4-6-10(12)11(9)13/h4-6,14H,2-3,7-8H2,1H3
• InChI Key： YLMDQNXJXCJJES-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNCCCC

Computed Properties

• Exact Mass: 259.03700
• Monoisotopic Mass: 259.03719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.86880